Cas no 2418729-68-5 (1-(1,1-Dimethylethyl) 4-(3-amino-5-carboxyphenyl)-1-piperazinecarboxylate)

• Product Name: 1-(1,1-Dimethylethyl) 4-(3-amino-5-carboxyphenyl)-1-piperazinecarboxylate
• CAS No: 2418729-68-5
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• CID: 5920220
• PubChem ID: 165775922
• Update Time: 2025-11-01

1-(1,1-Dimethylethyl) 4-(3-amino-5-carboxyphenyl)-1-piperazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}benzoic acid
• 1-Piperazinecarboxylic acid, 4-(3-amino-5-carboxyphenyl)-, 1-(1,1-dimethylethyl) ester
• 2418729-68-5
• EN300-7544260
• 1-(1,1-Dimethylethyl) 4-(3-amino-5-carboxyphenyl)-1-piperazinecarboxylate

• Inchi： 1S/C16H23N3O4/c1-16(2,3)23-15(22)19-6-4-18(5-7-19)13-9-11(14(20)21)8-12(17)10-13/h8-10H,4-7,17H2,1-3H3,(H,20,21)
• InChI Key： IFLXZPRLXARFCR-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=CC(C(O)=O)=CC(N)=C2)CC1

Computed Properties

• Exact Mass: 321.16885622g/mol
• Monoisotopic Mass: 321.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96.1Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 552.0±50.0 °C(Predicted)
• pka: 3.61±0.10(Predicted)

Additional information on 1-(1,1-Dimethylethyl) 4-(3-amino-5-carboxyphenyl)-1-piperazinecarboxylate

Recent Advances in the Study of 1-(1,1-Dimethylethyl) 4-(3-amino-5-carboxyphenyl)-1-piperazinecarboxylate (CAS: 2418729-68-5)

The compound 1-(1,1-Dimethylethyl) 4-(3-amino-5-carboxyphenyl)-1-piperazinecarboxylate (CAS: 2418729-68-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine carboxylate structure, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a precursor in the synthesis of novel bioactive compounds. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of research has been the compound's role as a modulator of serotonin and dopamine receptors. Preliminary in vitro studies have demonstrated its ability to bind selectively to specific receptor subtypes, suggesting its utility in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. The presence of the amino and carboxyl functional groups in the phenyl ring further enhances its binding affinity and specificity, making it a valuable scaffold for drug development.

In addition to its receptor modulation properties, recent synthetic chemistry efforts have explored the optimization of the compound's production process. Researchers have developed more efficient and scalable synthetic routes, reducing the cost and time required for its production. These advancements are critical for facilitating further preclinical and clinical studies, as they ensure a stable supply of high-purity material for research purposes.

Another notable development is the investigation of the compound's pharmacokinetic and pharmacodynamic profiles. Early-stage animal studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies have revealed favorable bioavailability and a relatively long half-life, which are desirable traits for a potential therapeutic agent. However, further research is needed to fully understand its safety profile and potential side effects.

Collaborative efforts between academic institutions and pharmaceutical companies have also led to the exploration of derivative compounds based on the 1-(1,1-Dimethylethyl) 4-(3-amino-5-carboxyphenyl)-1-piperazinecarboxylate scaffold. By modifying specific functional groups, researchers aim to enhance its efficacy, reduce toxicity, and improve its overall drug-like properties. These derivatives are currently being screened for a variety of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects.

In conclusion, the compound 1-(1,1-Dimethylethyl) 4-(3-amino-5-carboxyphenyl)-1-piperazinecarboxylate (CAS: 2418729-68-5) represents a promising candidate for further drug development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for advancing our understanding of neurotransmitter systems and developing new therapeutic agents. Ongoing research efforts are expected to yield additional insights into its mechanisms of action and potential clinical applications, paving the way for future breakthroughs in the field of chemical biology and medicine.